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Compound of Interest

Compound Name: Piceatannol 3'-O-glucoside

Cat. No.: B15602452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piceatannol 3'-O-glucoside is a naturally occurring stilbenoid and a glucoside derivative of

piceatannol. It is found in various plants, including rhubarb, and has garnered significant

interest for its potential therapeutic properties, including the activation of endothelial nitric oxide

(NO) synthase.[1][2][3] Proper preparation of stock solutions is critical for accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Piceatannol 3'-O-glucoside stock solutions for in vitro

and in vivo research applications.

Physicochemical Properties
A clear understanding of the physicochemical properties of Piceatannol 3'-O-glucoside is

essential for its effective use in experiments.
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Property Value Source

Molecular Formula C₂₀H₂₂O₉ [2][4][5][6]

Molecular Weight 406.38 g/mol [2][4][5][6]

Appearance Solid [5]

Purity
≥90.0% (HPLC) to ≥98%

(HPLC)
[5][6]

Solubility
DMSO: 50 mg/mL (ultrasonic)

H₂O: < 0.1 mg/mL
[2]

Storage (Powder) 2-8°C or 4°C, protect from light [2][4][5]

Experimental Protocol: Preparation of Piceatannol
3'-O-glucoside Stock Solutions
This protocol outlines the steps for preparing a high-concentration stock solution of

Piceatannol 3'-O-glucoside, which can then be diluted to working concentrations for various

experimental assays.

3.1. Materials

Piceatannol 3'-O-glucoside powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, light-protecting microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes and sterile tips

Personal protective equipment (gloves, lab coat, safety glasses)

3.2. Procedure
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Calculate the required amount: Determine the desired stock solution concentration (e.g., 10

mM, 20 mM, or 50 mM) and the final volume. Use the following formula to calculate the mass

of Piceatannol 3'-O-glucoside required: Mass (g) = Desired Concentration (mol/L) x Final

Volume (L) x Molecular Weight ( g/mol )

Weigh the compound: Carefully weigh the calculated amount of Piceatannol 3'-O-glucoside
powder in a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of DMSO to the tube. For example, to prepare a 10

mM stock solution, dissolve 4.06 mg of Piceatannol 3'-O-glucoside in 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.[7]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by filtering it through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the concentrated stock solution into smaller, single-use

volumes in light-protecting tubes to minimize repeated freeze-thaw cycles and exposure to

light.[1][7] Store the aliquots at -20°C or -80°C.[1]

3.3. Storage and Stability

Proper storage is crucial to maintain the integrity of the Piceatannol 3'-O-glucoside stock

solution.

Condition Duration Notes

-20°C 1 month (protect from light) [1]

-80°C 6 months (protect from light) [1]

Note: The parent compound, piceatannol, is known to be photosensitive and unstable in cell

culture media over time.[7][8][9] It is advisable to prepare fresh dilutions in aqueous buffers or

cell culture medium for each experiment and use them promptly.
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Dilution to Working Concentration
For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically below 0.5% (v/v), to avoid solvent-induced

cellular toxicity.[7]

Vehicle Control: Always include a vehicle control in your experiments, where cells are treated

with the same final concentration of DMSO as the experimental groups.[7]

Solubility in Aqueous Solutions: Piceatannol and its glucosides have poor water solubility.[2]

[7][8] When diluting the DMSO stock in aqueous media, ensure rapid mixing to prevent

precipitation. Pre-warming the medium to 37°C may improve solubility.[7]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing and using Piceatannol 3'-O-
glucoside stock solutions.

Workflow for Piceatannol 3'-O-glucoside Stock Solution Preparation
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Caption: Workflow for preparing and using Piceatannol 3'-O-glucoside stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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